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Compound of Interest

Compound Name: 1-Phenylethyl propionate

Cat. No.: B091024 Get Quote

This guide provides immediate, essential safety and logistical information for handling 1-
Phenylethyl propionate in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development to ensure safe operational procedures and proper disposal.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to be used

when handling 1-Phenylethyl propionate. Adherence to these recommendations is crucial to

minimize exposure and ensure personal safety.
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Body Part Equipment Specifications

Eyes/Face Safety Glasses or Goggles

Must be equipped with side-

shields conforming to EN166

(EU) or NIOSH (US)

standards.[1][2][3]

Face Shield
Recommended when there is

a significant risk of splashing.

Skin Gloves

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Gloves must be inspected for

integrity before each use.[1][3]

Protective Clothing

Impervious clothing, such as a

lab coat or coveralls, to

prevent skin contact.[1][2][3]

For significant exposure risk,

fire/flame resistant clothing

may be necessary.[2][3]

Boots

Protective, chemical-resistant

boots may be required

depending on the scale of

handling.

Respiratory Respirator

A full-face respirator is

recommended if exposure

limits are exceeded or if

irritation is experienced.[2][3]

Use in a well-ventilated area is

mandatory.[2][3][4]

Operational Plan: Safe Handling and Storage
Handling:

Ventilation: Always handle 1-Phenylethyl propionate in a well-ventilated area, preferably

within a chemical fume hood.[4][5]
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Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[1]

[2][3]

Aerosol Prevention: Avoid the formation of dust and aerosols during handling.[1][2][3]

Ignition Sources: Keep away from open flames, sparks, and hot surfaces. Use spark-proof

tools and take measures to prevent the build-up of electrostatic charge.[2][5]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

breaks.[1] Do not eat, drink, or smoke in the handling area.[5]

Storage:

Container: Store in a tightly closed, original container in a cool, dry place.[1][4]

Location: The storage area must be well-ventilated.[1][4]

Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents.[6]

Disposal Plan
Product Disposal:

Licensed Disposal: 1-Phenylethyl propionate must be disposed of as hazardous waste.[6]

[7] This should be carried out by a licensed chemical destruction plant or through controlled

incineration with flue gas scrubbing.[1]

Environmental Protection: Do not allow the product to enter drains, sewer systems, or

waterways.[1][5]

Contaminated Packaging Disposal:

Rinsing: Containers should be triple-rinsed (or equivalent) before being offered for recycling

or reconditioning.[1]

Puncturing: Alternatively, puncture the packaging to render it unusable for other purposes

before disposal.[1]
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Waste Handling: Empty containers may retain product residue and should be handled by an

approved waste handling site.[7]

Accidental Release Measures
In the event of a spill, follow these procedural steps:

Ensure Personal Safety: Evacuate non-essential personnel from the area.[1] Ensure

adequate ventilation.[1]

Control Ignition Sources: Remove all sources of ignition from the immediate vicinity.[2][5]

Containment: Prevent further leakage or spillage if it is safe to do so.[1][5] Use inert

absorbent material such as sand, silica gel, or vermiculite to contain the spill.[5][8]

Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, closed container for disposal.[1][2]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the collected waste in accordance with local regulations.[5]

Below is a workflow diagram for handling a chemical spill of 1-Phenylethyl propionate.
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Caption: Workflow for a 1-Phenylethyl propionate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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